Icos-IN-1

• Molecular Formula: C17H14Cl2N2O2
• Molecular Weight: 349.2 g/mol
• InChI: InChI=1S/C17H14Cl2N2O2/c1-10-16(23-9-11-2-4-13(18)14(19)8-11)5-3-12(17(10)22)15-6-7-20-21-15/h2-8,22H,9H2,1H3,(H,20,21)
• InChIKey: GNTDIXSFVUOIDD-UHFFFAOYSA-N

ICOS/ICOS-L small-molecule probes remain exceptionally rare, with only two distinct chemical series publicly disclosed. Icos-IN-1 (compound 9, ASMS-derived) offers a structurally unique chemotype versus the AG-120-X series, validated by MD simulations and SAR. - Biochemical IC50: 29.38 ± 3.41 µM (TR-FRET) - Ortho-hydroxy pharmacophore forms critical H-bond with ICOS glycans - Label-free discovery enables SPR/MST assay development - Ideal for scaffold-hopping, resistance profiling, and docking validation

ICOS-IN-1 for Selective ICOS/ICOS-L Inhibition: Chemical Profile and Procurement Baseline

Icos-IN-1 (compound 9, CAS 1006002-58-9) is a small-molecule inhibitor of the inducible T‑cell co‑stimulator (ICOS) and its ligand (ICOS‑L) protein–protein interaction, identified via affinity selection mass spectrometry (ASMS) screening of 15,600 compounds [1]. It represents one of only two small-molecule chemical series publicly disclosed to date that directly block the ICOS/ICOS‑L checkpoint, with an IC₅₀ of 29.38 ± 3.41 μM in a TR‑FRET biochemical assay [1].

ICOS/ICOS-L protein-protein interaction inhibition studies

Structurally distinct chemotype for scaffold-hopping programs

Label-free ASMS screening hit for biophysical assay development

Ortho-hydroxy pharmacophore validated by MD simulation and SAR

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source

Why Icos-IN-1 Is Not Interchangeable with Other Small‑Molecule ICOS/ICOS‑L Inhibitors

The ICOS/ICOS‑L small‑molecule landscape is extremely sparse, with only two distinct chemical series reported. The alternative series, exemplified by AG‑120‑X, originates from a TR‑FRET high‑throughput screening campaign and achieves an IC₅₀ of 4.68 μM [1]. Despite the apparently superior biochemical potency of AG‑120‑X, the ICOS‑IN‑1 series provides a structurally distinct chemotype with a different binding mode—its ortho‑hydroxy group forms a critical hydrogen bond with ICOS glycan residues, and its removal abolishes activity [2]. This divergent structure–activity relationship (SAR) and binding mechanism mean that the two series are not functionally interchangeable; selecting Icos‑IN‑1 enables access to a unique chemical space that may address different selectivity, pharmacokinetic, or resistance‑profile requirements in downstream applications.

Structural Series Mismatch

Icos-IN-1 and AG-120-X represent the only two disclosed chemotypes for this target; switching series may shift binding-mode interpretation.

Pharmacophoric Profile Divergence

The critical ortho-hydroxy interaction with ICOS glycan residues is unique to Icos-IN-1 and may not transfer to AG-120-X analogs.

Assay-Platform Sensitivity

Compounds from TR-FRET HTS may exhibit different target-engagement profiles in label-free ASMS or biophysical platforms.

• [1] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source
• [2] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source

Head‑to‑Head Quantitative Evidence Differentiating Icos-IN-1 from Its Closest Analogs

Biochemical IC₅₀ Comparison: Icos-IN-1 vs. AG‑120‑X in ICOS/ICOS‑L TR‑FRET Assay

In the same TR‑FRET biochemical assay format, Icos‑IN‑1 (compound 9) inhibits ICOS/ICOS‑L interaction with an IC₅₀ of 29.38 ± 3.41 μM [1], whereas the alternative first‑in‑class inhibitor AG‑120‑X shows an IC₅₀ of 4.68 ± 0.47 μM [2]. Although AG‑120‑X is more potent in this assay, Icos‑IN‑1 provides a structurally unrelated scaffold for mechanistic and selectivity profiling.

Biochemical IC50 Comparison

Cross-study comparable

IC50 = 29.38 ± 3.41 μM (Icos-IN-1) vs 4.68 ± 0.47 μM (AG-120-X)

Supports potency-vs-scaffold diversity trade-off review

TR-FRET assay; AG-120-X is approximately 6.3-fold more potent in this format

Evidence Dimension	Biochemical IC50 (ICOS/ICOS‑L TR‑FRET assay)
Target Compound Data	IC50 = 29.38 ± 3.41 μM
Comparator Or Baseline	AG‑120‑X IC50 = 4.68 ± 0.47 μM
Quantified Difference	AG‑120‑X is ≈6.3‑fold more potent in this assay
Conditions	TR‑FRET assay using recombinant ICOS and ICOS‑L proteins

Why This Matters

Directly comparable IC₅₀ values in the same biochemical readout allow researchers to balance potency requirements against the need for chemical diversity in their screening cascades.

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source
• [2] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source

Cellular Target Engagement: Icos-IN-1 vs. AG‑120‑X in ICOS/ICOS‑L Cell‑Based Blockade Assay

AG‑120‑X has demonstrated dose‑dependent blockade of ICOS/ICOS‑L interaction in a co‑culture assay with Jurkat‑ICOS and CHO‑K1‑ICOSL cells [1]. For Icos‑IN‑1, cellular target engagement data are not yet reported in the primary literature; the published characterization is limited to biochemical inhibition [2]. This represents a key evidence gap for Icos‑IN‑1.

Cellular Target Engagement

Data to verify

Not reported in peer-reviewed literature for Icos-IN-1

Cell-based program fit requires in-house validation

AG-120-X shows dose-dependent blockade in Jurkat/CHO-K1 co-culture

Evidence Dimension	Cellular ICOS/ICOS‑L blockade (cell‑based bioluminescent assay)
Target Compound Data	Not reported in peer‑reviewed literature
Comparator Or Baseline	AG‑120‑X: dose‑dependent blockade in Jurkat‑ICOS / CHO‑K1‑ICOSL co‑culture
Quantified Difference	Data unavailable; cannot compute difference
Conditions	Jurkat T cells expressing ICOS co‑cultured with CHO‑K1 cells expressing ICOSL

Why This Matters

Cellular activity is a critical filter for advancing hits; the absence of published cellular data for Icos‑IN‑1 means procurement for cell‑based programs requires additional in‑house validation.

• [1] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source
• [2] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source

Structural Determinant of Activity: Ortho‑Hydroxy Group as a Non‑Interchangeable Pharmacophoric Feature

Structure–activity relationship (SAR) studies of the Icos‑IN‑1 series reveal that the ortho‑hydroxy group is essential for ICOS binding; its removal or modification leads to complete loss of inhibitory activity [1]. Molecular dynamics (MD) simulations indicate that this hydroxy group stabilizes the interaction through hydrogen bonding with ICOS glycan residues [1]. This pharmacophoric requirement is unique to the Icos‑IN‑1 chemotype and is not described for the AG‑120‑X series.

Structural Determinant of Activity

Class-level

Ortho-hydroxy group critical; removal abolishes activity

Guides analog selection and reduces risk of inactive scaffold purchase

MD-simulated H-bond with ICOS glycan residues

Evidence Dimension	Functional group essentiality for ICOS inhibition
Target Compound Data	Ortho‑hydroxy group is critical; depletion abolishes activity
Comparator Or Baseline	AG‑120‑X series: no reported dependence on an ortho‑hydroxy motif
Quantified Difference	Qualitative difference; activity gain/loss mapping not quantitatively cross‑compared
Conditions	SAR by chemical modification; MD simulations of ICOS–compound 9 complex

Why This Matters

A structurally validated essential pharmacophoric feature reduces the risk of purchasing inactive analogs and guides medicinal chemistry efforts for lead optimization.

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source

Screening Methodology and Library Coverage: ASMS vs. TR‑FRET HTS

Icos‑IN‑1 was identified through affinity selection mass spectrometry (ASMS), a label‑free, immobilization‑free methodology that directly detects binders to folded ICOS protein [1]. In contrast, AG‑120‑X emerged from a TR‑FRET high‑throughput screening (HTS) campaign that measures disruption of a pre‑formed ICOS/ICOS‑L complex [2]. ASMS can capture ligands binding to sites that do not directly compete with ICOS‑L, potentially enabling allosteric modulator discovery, whereas TR‑FRET HTS preferentially identifies orthosteric inhibitors.

Screening Methodology

Class-level

ASMS (label-free, 15,600 compounds) vs TR-FRET HTS (complex disruption)

Screening modality may influence binding site and allosteric potential

ASMS detects direct ICOS binders; TR-FRET preferentially finds orthosteric inhibitors

Evidence Dimension	Screening methodology and hit identification approach
Target Compound Data	ASMS screening of 15,600 compounds; label‑free ICOS binding detection
Comparator Or Baseline	TR‑FRET HTS of a focused chemical library; measures ICOS/ICOS‑L complex disruption
Quantified Difference	Methodological difference; no quantitative binding data across platforms
Conditions	Recombinant ICOS protein for ASMS; TR‑FRET with tagged ICOS/ICOS‑L proteins

Why This Matters

Procurement decisions for tool compounds should consider the screening modality that generated the hit, as it influences the binding site, mechanism of action, and utility in orthogonal assays.

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source
• [2] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source

Chemical Series Novelty and Intellectual Property Space

The Icos‑IN‑1 scaffold (C₁₇H₁₄Cl₂N₂O₂, MW 349.21) is chemically distinct from the AG‑120‑X series and from all previously reported ICOS‑targeting biologics [1][2]. As of the publication date, no other small‑molecule series has been disclosed for this target, making Icos‑IN‑1 one of only two publicly available chemical starting points for ICOS/ICOS‑L drug discovery.

Chemical Series Novelty

Context-dependent

One of only two disclosed small-molecule ICOS/ICOS-L chemotypes

Scaffold uniqueness supports intellectual property positioning

Structurally unrelated to AG-120-X series

Evidence Dimension	Chemical scaffold uniqueness within the ICOS/ICOS‑L inhibitor landscape
Target Compound Data	Novel chemotype with dichlorophenyl ether and pyrazole motifs
Comparator Or Baseline	AG‑120‑X series: distinct scaffold (structure not fully disclosed in public domain)
Quantified Difference	Qualitative; both are first‑in‑class, but structurally unrelated
Conditions	Publicly disclosed chemical structures in peer‑reviewed literature as of 2024

Why This Matters

Scaffold novelty is critical for intellectual property positioning and for accessing diverse chemical space in lead optimization programs.

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source
• [2] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source

Absence of Published Selectivity Profiling Against Other Immune Checkpoints

Neither the Icos‑IN‑1 publication nor the AG‑120‑X publication reports systematic selectivity profiling against other immune checkpoint receptors such as PD‑1, CTLA‑4, or TIM‑3 [1][2]. The statement that Icos‑IN‑1 'has activity in recognizing immune checkpoints' [1] is ambiguous and does not constitute quantitative selectivity data.

Selectivity Profiling

Source review

No quantitative selectivity data against PD-1, CTLA-4, or TIM-3 reported

No procurement advantage; plan for in-house selectivity panel

Ambiguous checkpoint recognition statement lacks quantitative support

Evidence Dimension	Selectivity against related immune checkpoint proteins
Target Compound Data	No quantitative selectivity data published
Comparator Or Baseline	AG‑120‑X: no quantitative selectivity data published
Quantified Difference	Not applicable; data absent for both series
Conditions	No selectivity panel results disclosed in peer‑reviewed literature

Why This Matters

Researchers requiring target selectivity data must plan for in‑house profiling; no procurement advantage exists for either compound on this dimension.

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source
• [2] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source

Optimal Procurement and Research Applications for Icos-IN-1 Based on Evidence Profile

Medicinal Chemistry Lead Optimization Starting from a Validated, Structurally Distinct Scaffold

Programs seeking to expand beyond the AG‑120‑X chemotype can use Icos‑IN‑1 as a second‑generation starting point. Its ortho‑hydroxy pharmacophore is mechanistically validated by MD simulations and SAR studies [1], providing a concrete vector for rational design. The disclosed SAR information reduces the risk of synthesizing inactive analogs.

Biophysical and Biochemical Assay Development Requiring Label‑Free ICOS Binders

Because Icos‑IN‑1 was discovered via ASMS—a label‑free, immobilization‑free method [1]—it is well‑suited as a tool compound for developing orthogonal biophysical assays (e.g., SPR, MST, nanoDSF) that require direct ICOS binding without interference from fluorescent tags or capture reagents.

Academic or Pre‑Competitive Research on ICOS/ICOS‑L Biology Where Chemical Diversity Is Prioritized

For laboratories studying ICOS/ICOS‑L signaling that already have access to the AG‑120‑X series, Icos‑IN‑1 provides a chemically orthogonal probe. Using both series together can help dissect binding‑site‑specific pharmacology and reduce the risk of scaffold‑dependent artifacts in functional studies [1][2].

Computational Chemistry and Docking Studies Validating ICOS Binding Modes

The published MD simulation data for compound 9 bound to ICOS, including the identification of key hydrogen‑bond interactions with glycan residues [1], make Icos‑IN‑1 an ideal training set compound for structure‑based drug design and docking validation studies targeting ICOS.

Application

Selection Property

Validation Focus

Lead optimization from a structurally distinct scaffold

Mechanistically validated ortho-hydroxy pharmacophore

SAR reproducibility and synthetic tractability

Label-free biophysical assay development

ASMS-derived direct ICOS binder without fluorescent interference

Binding confirmation via SPR, MST, or nanoDSF

ICOS/ICOS-L signaling studies with chemical diversity

Chemically orthogonal probe to AG-120-X series

Binding-site pharmacology and scaffold-dependent artifacts

Computational docking and MD validation studies

Published MD simulation data with glycan-interaction model

Docking pose reproducibility and hydrogen-bond network review

• [1] Zhang L, Calvo-Barreiro L, de Sousa Batista V, Świderek K, Gabr MT. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening. ChemMedChem. 2024;19(22):e202400545. doi:10.1002/cmdc.202400545. View Source
• [2] Abdel-Rahman SA, Świderek K, Gabr MT, et al. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators. RSC Med Chem. 2023;14(9):1767-1777. doi:10.1039/d3md00150d. View Source